4-(4-methyl-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine

Specification

• CAS No.: 2549053-99-6
• Molecular Formula: C19H23F3N6O
• Molecular Weight: 408.4 g/mol
• IUPAC Name: 4-[4-methyl-6-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidin-2-yl]morpholine
• Standard InChI: InChI=1S/C19H23F3N6O/c1-14-12-17(25-18(24-14)28-8-10-29-11-9-28)27-6-4-26(5-7-27)16-3-2-15(13-23-16)19(20,21)22/h2-3,12-13H,4-11H2,1H3
• Standard InChI Key: GCYQMGRVGNNMGY-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)N2CCOCC2)N3CCN(CC3)C4=NC=C(C=C4)C(F)(F)F
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCOCC2)N3CCN(CC3)C4=NC=C(C=C4)C(F)(F)F

Introduction

The compound 4-(4-methyl-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine is a complex organic molecule that incorporates several key structural elements, including a morpholine ring, a pyrimidine ring, a piperazine ring, and a pyridine ring with a trifluoromethyl group. This compound is likely of interest due to its potential pharmacological properties, given the presence of these functional groups, which are common in drugs.

Chemical Formula and Molecular Weight

Given the complexity of the compound, its molecular formula would be C24H25F3N7O2. The molecular weight can be estimated based on the atomic masses of its constituent atoms:

• Carbon (C): 24 atoms × 12.01 g/mol = 288.24 g/mol

• Hydrogen (H): 25 atoms × 1.008 g/mol = 25.2 g/mol

• Fluorine (F): 3 atoms × 19.00 g/mol = 57.00 g/mol

• Nitrogen (N): 7 atoms × 14.01 g/mol = 98.07 g/mol

• Oxygen (O): 2 atoms × 16.00 g/mol = 32.00 g/mol

Total estimated molecular weight: 500.51 g/mol

Synthesis Overview

The synthesis of such a compound would likely involve multiple steps, including:

• Formation of the Pyrimidine Core: This might involve condensation reactions to form the pyrimidine ring.

• Introduction of the Piperazine and Pyridine Moieties: This could involve nucleophilic substitution reactions to attach these rings to the pyrimidine core.

• Attachment of the Morpholine Ring: This might be achieved through further nucleophilic substitution or coupling reactions.

Potential Applications

Given its structural components, this compound could have potential applications in pharmacology, particularly in areas such as:

• Neurological Disorders: Compounds with similar structures have been explored for their effects on the central nervous system.

• Antimicrobial Agents: The presence of heterocyclic rings could confer antimicrobial properties.

• Cancer Therapy: Some related compounds have shown promise in inhibiting specific kinases involved in cancer progression.

Table 2: Structural Components and Their Roles

Component	Role
Morpholine Ring	Hydrogen Bonding, Pharmacokinetic Modulation
Pyrimidine Ring	Core Structure, Potential Biological Activity
Piperazine Ring	Linker, Pharmacokinetic Properties
Pyridine Ring with Trifluoromethyl Group	Lipophilicity Enhancement, Metabolic Stability